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Compound of Interest

Compound Name: Paramethasone Acetate

Cat. No.: B1678426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of

Paramethasone Acetate (CAS No: 1597-82-6), a synthetic glucocorticoid. The information

herein is intended to support research, development, and formulation activities by providing

essential data, detailed experimental protocols, and visual representations of key concepts.

Core Physicochemical Data
Paramethasone acetate is a fluorinated glucocorticoid ester known for its anti-inflammatory

and immunosuppressant activities.[1][2] Its fundamental physicochemical characteristics are

summarized below.

Table 1: Key Physicochemical Properties of Paramethasone Acetate
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Property Value Source(s)

Molecular Formula C₂₄H₃₁FO₆ [1][2][3][4][5][6][7]

Molecular Weight 434.50 g/mol [1][2][3][4][5][6][7]

Appearance
White to off-white crystalline

solid/powder.
[2][8]

Melting Point
228-241 °C (with

decomposition)
[7][8][9]

Boiling Point 584.2 ± 50.0 °C (Predicted) [9]

Water Solubility

0.0244 mg/mL; generally

described as not soluble or

slightly soluble in water.

[2][5][7][8]

Organic Solvent Solubility

Soluble in DMSO, ethanol,

acetone, and methanol; slightly

soluble in chloroform.

[2][7][8][9]

Partition Coefficient (logP)
1.74 - 2.52 (Method-

dependent)
[5][6][10]

Acid Dissociation Constant

(pKa)

~12.3 - 12.5 (Predicted,

strongest acidic)
[5][9]

Specific Optical Rotation [α]D +85° [7][9]

UV Maximum Absorption

(λmax)
243 nm (in Ethanol) [7][8]

Mechanism of Action: Glucocorticoid Signaling
Pathway
As a glucocorticoid, paramethasone acetate exerts its effects by binding to the glucocorticoid

receptor (GR). In its inactive state, the GR resides in the cytoplasm complexed with heat shock

proteins (HSPs). Upon ligand binding, the receptor undergoes a conformational change,

dissociates from the HSPs, and translocates to the nucleus. Inside the nucleus, the ligand-

receptor complex dimerizes and binds to specific DNA sequences known as Glucocorticoid
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Response Elements (GREs) in the promoter regions of target genes, thereby modulating their

transcription. This process can either activate or repress gene expression, leading to the wide-

ranging anti-inflammatory and immunosuppressive effects of the drug.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1678426?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678426?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. Paramethasone Acetate | C24H31FO6 | CID 443928 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. GSRS [gsrs.ncats.nih.gov]

5. go.drugbank.com [go.drugbank.com]

6. Paramethasone Acetate | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

7. Paramethasone [drugfuture.com]

8. Paramethasone | C22H29FO5 | CID 5875 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. PARAMETHASONE ACETATE (200 MG) CAS#: 1597-82-6 [m.chemicalbook.com]

10. paramethasone acetate [drugcentral.org]

11. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Paramethasone Acetate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1678426#paramethasone-acetate-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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